Cas no 1805944-36-8 (5-Bromomethyl-4-chloro-2-(trifluoromethyl)pyridine)

• Product Name: 5-Bromomethyl-4-chloro-2-(trifluoromethyl)pyridine
• CAS No: 1805944-36-8
• MF: C₇H₄BrClF₃N
• MW: 274.465570449829
• CID: 4803108
• Update Time: 2025-10-29

5-Bromomethyl-4-chloro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromomethyl-4-chloro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4BrClF3N/c8-2-4-3-13-6(1-5(4)9)7(10,11)12/h1,3H,2H2
• InChI Key： QLXVTIFTJXPITD-UHFFFAOYSA-N
• SMILES： BrCC1=CN=C(C(F)(F)F)C=C1Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• XLogP3: 3
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromomethyl-4-chloro-2-(trifluoromethyl)pyridine

5-Bromomethyl-4-chloro-2-(trifluoromethyl)pyridine: A Comprehensive Overview

5-Bromomethyl-4-chloro-2-(trifluoromethyl)pyridine, also known by its CAS number 1805944-36-8, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyridines, which are aromatic heterocyclic compounds with a nitrogen atom in the ring. The presence of multiple substituents—specifically, a bromomethyl group at position 5, a chlorine atom at position 4, and a trifluoromethyl group at position 2—confers unique chemical properties that make it valuable in both academic research and industrial applications.

The synthesis of 5-Bromomethyl-4-chloro-2-(trifluoromethyl)pyridine typically involves multi-step organic reactions, often starting from pyridine derivatives. Recent advancements in catalytic methods and selective substitution techniques have enabled the efficient production of this compound with high purity. Researchers have explored various synthetic pathways, including nucleophilic aromatic substitution and electrophilic substitution, to optimize the yield and minimize by-products. These efforts have been documented in numerous scientific journals, highlighting the compound's potential as an intermediate in drug discovery and agrochemical development.

The structural features of 5-Bromomethyl-4-chloro-2-(trifluoromethyl)pyridine play a crucial role in its chemical reactivity. The trifluoromethyl group at position 2 is highly electron-withdrawing, which enhances the electrophilic character of the pyridine ring. This makes the compound susceptible to nucleophilic attack, particularly at positions 3 and 6 of the ring. The bromomethyl group at position 5 introduces additional reactivity due to the presence of a leaving group (bromide), facilitating substitution reactions. Meanwhile, the chlorine atom at position 4 contributes to the overall electronic environment of the molecule, influencing its stability and reactivity under different conditions.

Recent studies have focused on the application of 5-Bromomethyl-4-chloro-2-(trifluoromethyl)pyridine in medicinal chemistry. Its ability to act as a bioisostere or a pharmacophore mimic has made it an attractive candidate for drug design. For instance, researchers have utilized this compound as a building block for developing kinase inhibitors and other bioactive molecules. The trifluoromethyl group is particularly advantageous in this context due to its lipophilicity and ability to enhance drug-target binding affinity.

In addition to its role in drug discovery, 5-Bromomethyl-4-chloro-2-(trifluoromethyl)pyridine has found applications in agrochemistry. Its ability to inhibit specific enzymes or pathways makes it a potential candidate for herbicides or insecticides. Recent field trials have demonstrated promising results, particularly in controlling resistant pest species. The compound's stability under various environmental conditions further enhances its suitability for agricultural use.

The physical properties of 5-Bromomethyl-4-chloro-2-(trifluoromethyl)pyridine are also worth noting. It has a melting point of approximately 120°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it amenable to various extraction and purification techniques commonly employed in organic synthesis.

In terms of safety considerations, while 5-Bromomethyl-4-chloro-2-(trifluoromethyl)pyridine is not classified as a hazardous material under standard conditions, proper handling procedures should be followed due to its potential toxicity and flammability. Occupational exposure limits (OELs) have been established based on experimental data, ensuring safe working conditions for personnel involved in its production or use.

The future prospects for 5-Bromomethyl-4-chloro-2-(trifluoromethyl)pyridine appear promising, with ongoing research exploring its potential as an advanced material precursor. Its unique electronic properties make it a candidate for applications in optoelectronics and sensor technology. Furthermore, advancements in green chemistry are expected to enhance the sustainability of its production processes, reducing environmental impact while maintaining high-quality standards.

In conclusion, 5-Bromomethyl-4-chloro-2-(trifluorom methyl)pyridine, with its distinctive structure and versatile reactivity, continues to be a focal point in contemporary chemical research. Its diverse applications across multiple disciplines underscore its importance as both a fundamental building block and an innovative solution for addressing complex scientific challenges.